Cas no 1361555-52-3 (2,2',3',5'-Tetrachlorobiphenyl-4-ethanone)

• Product Name: 2,2',3',5'-Tetrachlorobiphenyl-4-ethanone
• CAS No: 1361555-52-3
• MF: C₁₄H₈Cl₄O
• MW: 334.024720191956
• CID: 4993748
• Update Time: 2025-06-10

2,2',3',5'-Tetrachlorobiphenyl-4-ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2',3',5'-Tetrachlorobiphenyl-4-ethanone

• Inchi： 1S/C14H8Cl4O/c15-9-6-11(14(18)13(17)7-9)10-2-1-8(3-4-19)5-12(10)16/h1-2,4-7H,3H2
• InChI Key： AVQIKKPXZJRLDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC=O)C=CC=1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1

Additional information on 2,2',3',5'-Tetrachlorobiphenyl-4-ethanone

2,2',3',5'-Tetrachlorobiphenyl-4-ethanone (CAS No. 1361555-52-3): An Overview

2,2',3',5'-Tetrachlorobiphenyl-4-ethanone (CAS No. 1361555-52-3) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a biphenyl core with multiple chlorine substituents and an ethanone functional group. The combination of these structural features imparts specific chemical and biological properties that make it a subject of interest for various applications.

The biphenyl core of 2,2',3',5'-Tetrachlorobiphenyl-4-ethanone is a common motif in many organic compounds, particularly those with potential biological activity. The presence of multiple chlorine atoms at specific positions (2, 2', 3', and 5') significantly influences the compound's stability and reactivity. The ethanone group further adds to its versatility by providing a site for various chemical reactions and interactions.

Recent studies have explored the potential applications of 2,2',3',5'-Tetrachlorobiphenyl-4-ethanone in the development of new materials and pharmaceuticals. One notable area of research is its use as an intermediate in the synthesis of more complex molecules. The compound's unique structure allows for the introduction of additional functional groups, making it a valuable building block in organic synthesis.

In the pharmaceutical industry, 2,2',3',5'-Tetrachlorobiphenyl-4-ethanone has been investigated for its potential as a lead compound in drug discovery. Its structural features suggest possible interactions with biological targets, such as enzymes and receptors. Preliminary studies have shown that derivatives of this compound exhibit promising activity against certain diseases, including cancer and neurodegenerative disorders.

The physical properties of 2,2',3',5'-Tetrachlorobiphenyl-4-ethanone are also noteworthy. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is insoluble in water but shows good solubility in organic solvents such as dichloromethane and acetone. These properties make it suitable for various chemical processes and reactions.

Safety considerations are an essential aspect of working with any chemical compound. While 2,2',3',5'-Tetrachlorobiphenyl-4-ethanone is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

Environmental impact is another important consideration in the use of chemical compounds. Research into the environmental fate and effects of 2,2',3',5'-Tetrachlorobiphenyl-4-ethanone is ongoing to ensure that its use does not pose significant risks to ecosystems or human health. Preliminary data suggest that the compound degrades relatively quickly under certain environmental conditions, reducing its potential for long-term environmental impact.

In conclusion, 2,2',3',5'-Tetrachlorobiphenyl-4-ethanone (CAS No. 1361555-52-3) is a versatile organic compound with potential applications in various fields, including materials science and pharmaceutical research. Its unique structure and properties make it an interesting subject for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in science and technology.